N-[2-(1,3-benzothiazol-2-ylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-ylsulfanyl)ethyl]-2-(4-chlorophenyl)sulfanylacetamide
• InChI: InChI=1S/C17H15ClN2OS3/c18-12-5-7-13(8-6-12)23-11-16(21)19-9-10-22-17-20-14-3-1-2-4-15(14)24-17/h1-8H,9-11H2,(H,19,21)
• InChI Key: USLQMTNAWXDRGM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)SCCNC(=O)CSC3=CC=C(C=C3)Cl
• Molecular Formula: C17H15ClN2OS3
• Molecular Weight: 395.0 g/mol

Description

N-[2-(1,3-benzothiazol-2-ylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide, also known as BTA-EG6, is a chemical compound that has been extensively studied for its potential applications in scientific research. BTA-EG6 is a small molecule inhibitor that has been shown to selectively target a specific protein, making it a promising tool for studying the biological pathways in which this protein is involved.

Mechanism of Action

N-[2-(1,3-benzothiazol-2-ylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide works by binding to a specific site on TRAF6, preventing it from interacting with other proteins in the cell. This disruption of protein-protein interactions leads to a decrease in the activity of TRAF6 and a downstream effect on the biological pathways in which it is involved.
Biochemical and Physiological Effects:
In addition to its role as a tool for studying TRAF6, N-[2-(1,3-benzothiazol-2-ylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide has also been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the growth of cancer cells in vitro and in vivo, potentially making it a promising candidate for cancer therapy. It has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(1,3-benzothiazol-2-ylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide in lab experiments is its specificity for TRAF6, which allows for the selective inhibition of this protein without affecting other cellular processes. However, one limitation of using N-[2-(1,3-benzothiazol-2-ylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide is its potential toxicity, which can vary depending on the cell type and concentration used.

Future Directions

There are many potential future directions for research involving N-[2-(1,3-benzothiazol-2-ylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide. One area of interest is the development of more potent and selective inhibitors of TRAF6, which could have even greater potential as therapeutic agents. Another area of interest is the use of N-[2-(1,3-benzothiazol-2-ylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide in combination with other drugs to enhance its therapeutic effects. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-[2-(1,3-benzothiazol-2-ylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide and its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of N-[2-(1,3-benzothiazol-2-ylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide involves the reaction of 2-mercaptoethanol and 4-chlorothiophenol with 2-aminothiophenol in the presence of acetic anhydride. This reaction produces the intermediate compound N-[2-(1,3-benzothiazol-2-ylthio)ethyl]-2-mercaptoacetamide, which is then reacted with 4-chlorobenzyl chloride in the presence of triethylamine to yield the final product, N-[2-(1,3-benzothiazol-2-ylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide.

Scientific Research Applications

N-[2-(1,3-benzothiazol-2-ylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide has been widely used in scientific research as a tool for studying the biological pathways in which its target protein is involved. This protein, known as TRAF6, is a key regulator of the immune response and is involved in a variety of cellular processes, including inflammation, apoptosis, and cell proliferation. By selectively inhibiting TRAF6, N-[2-(1,3-benzothiazol-2-ylthio)ethyl]-2-[(4-chlorophenyl)thio]acetamide can be used to study the role of this protein in these processes.